Cas no 1706435-73-5 (Methyl 2-4-(1H-tetrazol-1-yl)phenoxypropanoate)

• Product Name: Methyl 2-4-(1H-tetrazol-1-yl)phenoxypropanoate
• CAS No: 1706435-73-5
• MF: C₁₁H₁₂N₄O₃
• MW: 248.237981796265
• MDL: MFCD28142396
• CID: 4703727
• Update Time: 2023-11-22

Methyl 2-4-(1H-tetrazol-1-yl)phenoxypropanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-[4-(1H-tetrazol-1-yl)phenoxy]propanoate
• propanoic acid, 2-[4-(1H-tetrazol-1-yl)phenoxy]-, methyl ester
• Methyl 2-4-(1H-tetrazol-1-yl)phenoxypropanoate

• MDL： MFCD28142396
• Inchi： 1S/C11H12N4O3/c1-8(11(16)17-2)18-10-5-3-9(4-6-10)15-7-12-13-14-15/h3-8H,1-2H3
• InChI Key： JABFEAFDLKWFOI-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N1C=NN=N1)C(C(=O)OC)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 282
• XLogP3: 1.4
• Topological Polar Surface Area: 79.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 2-phenoxypropionic acid esters